MC70

• Molecular Formula: C24H25NO3
• Molecular Weight: 375.5 g/mol
• InChI: InChI=1S/C24H25NO3/c1-27-23-13-20-11-12-25(16-21(20)14-24(23)28-2)15-17-3-5-18(6-4-17)19-7-9-22(26)10-8-19/h3-10,13-14,26H,11-12,15-16H2,1-2H3
• InChIKey: ATYXTVKHMLAWBZ-UHFFFAOYSA-N

MC70: Non-Selective P-gp Inhibitor for MDR Research

MC70 is a 6,7-dimethoxytetrahydroisoquinoline derivative that functions as a potent P-glycoprotein (P-gp, ABCB1) inhibitor [1]. It is characterized as a non-selective ABC transporter modulator that interacts with multiple drug efflux pumps including ABCB1, ABCG2, and ABCC1 [2]. MC70 demonstrates dual activity as both an ABC transporter inhibitor and an anticancer agent with cytostatic and cytotoxic properties [3]. The compound has been shown to potentiate chemotherapy efficacy in multidrug-resistant cancer models and is available as a research-grade small molecule inhibitor for pharmacological studies [4].

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Non-selective ABC transporter (ABCB1/ABCG2/ABCC1) inhibition studies

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Parent scaffold for tetrahydroisoquinoline P-gp ligand SAR

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Cell-type dependent dual chemosensitizer/antiproliferative investigation

• [1] Colabufo, N.A., Berardi, F., Perrone, M.G., Cantore, M., Contino, M., Inglese, C., Niso, M., Perrone, R. Multi-drug-resistance-reverting agents: 2-Aryloxazole and 2-arylthiazole derivatives as potent BCRP or MRP1 inhibitors. ChemMedChem. 2009;4(2):188-195. View Source
• [2] Azzariti, A., Quatrale, A.E., Porcelli, L., Colabufo, N.A., Cantore, M., Cassano, G., Gasparre, G., Iannelli, G., Tommasi, S., Panaro, M.A., Paradiso, A. MC70 potentiates doxorubicin efficacy in colon and breast cancer in vitro treatment. Eur J Pharmacol. 2011;670(1):74-84. View Source
• [3] Guglielmo, S., Lazzarato, L., Contino, M., Perrone, M.G., Chegaev, K., Carrieri, A., Fruttero, R., Colabufo, N.A., Gasco, A. A Potent and Selective P-gp Modulator for Altering Multidrug Resistance Due to Pump Overexpression. ChemMedChem. 2016;11(4):374-376. View Source
• [4] MedChemExpress. MC70 Product Page. View Source

Why MC70 Cannot Be Substituted: Differential Selectivity & Dual Functionality

MC70 exhibits a unique pharmacological profile that distinguishes it from other P-gp inhibitors, making generic substitution inadvisable for specific research applications. Unlike highly selective P-gp modulators such as zosuquidar (IC50 = 1.2 nM for P-gp only) or tariquidar (Kd = 5.1 nM, EC50 = 487 nM for P-gp) , MC70 demonstrates broad-spectrum ABC transporter inhibition with differential potency across multiple pumps (EC50 values of 0.05 μM for Caco-2/P-gp, 0.69 μM for MDR1, 9.3 μM for MRP1, and 73 μM for BCRP) . This multi-target profile enables MC70 to address complex multidrug resistance mechanisms that single-transporter inhibitors cannot effectively modulate. Additionally, MC70 possesses intrinsic anticancer activity through cell growth inhibition and apoptosis induction, a property absent in many comparator P-gp inhibitors that function solely as efflux pump blockers without direct cytotoxic effects [1].

Target · MC70

Broad-spectrum ABCB1/ABCG2/ABCC1 inhibition with intrinsic cytostatic/pro-apoptotic activity

Substitute · Selective P-gp inhibitors

P-gp-selective profile (tariquidar, zosuquidar) lacks BCRP/MRP1 coverage and dual functionality

Target · MC70

Sigma-1 receptor interaction modulates MAPK signaling and cell migration

Substitute · Classical P-gp inhibitors

No documented sigma receptor activity; anti-migratory effects may not replicate

Target · MC70

L-type calcium channel (CaV1.2) off-target profile quantified (IC50 32.13 μM)

Substitute · P-gp inhibitors lacking CaV data

Vascular off-target risk unknown; may shift safety interpretation in probe development

• [1] Azzariti, A., Quatrale, A.E., Porcelli, L., Colabufo, N.A., Cantore, M., Cassano, G., Gasparre, G., Iannelli, G., Tommasi, S., Panaro, M.A., Paradiso, A. MC70 potentiates doxorubicin efficacy in colon and breast cancer in vitro treatment. Eur J Pharmacol. 2011;670(1):74-84. View Source

MC70 Comparative Evidence vs. P-gp Inhibitors

Broad-Spectrum ABC Transporter Inhibition vs. P-gp-Selective Peers

In a direct head-to-head comparison of P-gp inhibitory activity, MC70 exhibited an EC50 of 0.05 μM, which is 11-fold more potent than the structural analog PB28 (EC50 = 0.55 μM) [1]. Both compounds share the same basic nuclei but differ in their substituents, demonstrating that the specific molecular architecture of MC70 confers superior potency against P-gp-mediated efflux.

Transporter spectrum

Data to verify

ABCB1 EC50 0.05 μM; ABCG2 73 μM; ABCC1 9.3 μM
Selective P-gp inhibitors inactive at ABCG2/ABCC1

Multi-pump inhibition supports MDR reversal in co-expressing models

Efflux assays in Caco-2 / MDCK cells; class-level interpretation

Evidence Dimension	P-glycoprotein (P-gp) inhibition potency
Target Compound Data	EC50 = 0.05 μM
Comparator Or Baseline	PB28 (EC50 = 0.55 μM)
Quantified Difference	11-fold higher potency (0.05 μM vs 0.55 μM)
Conditions	In vitro P-gp inhibition assay using tumor cell lines overexpressing the transporter

Why This Matters

This substantial potency advantage translates to lower effective concentrations needed to achieve P-gp inhibition, reducing potential off-target effects and enabling more robust experimental designs in multidrug resistance studies.

• [1] Colabufo, N.A., Berardi, F., Perrone, M.G., Cantore, M., Contino, M., Inglese, C., Niso, M., Perrone, R. Multi-drug-resistance-reverting agents: 2-Aryloxazole and 2-arylthiazole derivatives as potent BCRP or MRP1 inhibitors. ChemMedChem. 2009;4(2):188-195. View Source

Cell-Type Dependent Activity in Breast and Colon Cancer

MC70 demonstrates broad-spectrum inhibition across multiple ABC transporters with EC50 values of 0.05 μM (Caco-2/P-gp), 0.69 μM (MDR1), 9.3 μM (MRP1), and 73 μM (BCRP) . In contrast, the selective P-gp inhibitor zosuquidar shows no activity against MRP1 or MRP2 with an IC50 of 1.2 nM specifically for P-gp . Similarly, tariquidar primarily targets P-gp with a Kd of 5.1 nM and EC50 of 487 nM , while MC70's multi-pump inhibition profile addresses complex resistance mechanisms involving multiple efflux transporters.

Cell-type activity

Head-to-head

MCF-7/ADR: chemosensitizer
Caco-2: direct antiproliferative
Classical P-gp inhibitors lack dual function

Supports dual-mechanism studies in breast/colon cancer models

MTT assay; 2–20 μM MC70 + doxorubicin

Evidence Dimension	Multi-transporter inhibition profile
Target Compound Data	EC50 values: P-gp (0.05 μM), MDR1 (0.69 μM), MRP1 (9.3 μM), BCRP (73 μM)
Comparator Or Baseline	Zosuquidar (P-gp IC50 = 1.2 nM, no MRP1/2 inhibition); Tariquidar (P-gp Kd = 5.1 nM, EC50 = 487 nM, limited spectrum)
Quantified Difference	MC70 inhibits 4 ABC transporters; comparators inhibit primarily P-gp
Conditions	In vitro transporter-specific assays using cell lines overexpressing individual ABC transporters

Why This Matters

For research models involving multiple resistance mechanisms or where complete transporter profiling is required, MC70's broad-spectrum inhibition provides a more comprehensive tool than highly selective single-transporter inhibitors.

Parent Scaffold for Next-Generation P-gp Ligands

In MCF-7/ADR multidrug-resistant breast cancer cells, MC70 (2 or 20 μM) strongly enhanced doxorubicin effectiveness [1]. Specifically, MC70 treatment increased doxorubicin-induced growth inhibition in resistant cells, while doxorubicin alone showed limited efficacy due to P-gp-mediated efflux. In contrast, the classic P-gp inhibitor verapamil, while effective, requires higher concentrations (10-100 μM) to achieve similar sensitization [2], and is associated with cardiovascular side effects that limit its utility as a research tool.

Scaffold potency gain

Head-to-head

132.7-fold improvement
5.2 nM (derivative 4) vs. 690 nM (MC70)

MC70 provides essential baseline for SAR optimization

Calcein-AM efflux; tetrahydroisoquinoline scaffold

Evidence Dimension	Enhancement of doxorubicin efficacy in MDR breast cancer cells
Target Compound Data	Effective at 2-20 μM in MCF-7/ADR cells
Comparator Or Baseline	Verapamil (requires 10-100 μM for similar sensitization)
Quantified Difference	MC70 achieves sensitization at 5-50× lower concentrations
Conditions	MCF-7/ADR (doxorubicin-resistant) breast cancer cell line

Why This Matters

Lower effective concentrations translate to reduced experimental variability and minimize confounding effects from off-target activities, making MC70 a more reliable tool for chemosensitization studies compared to first-generation P-gp inhibitors like verapamil.

• [1] Azzariti, A., Quatrale, A.E., Porcelli, L., Colabufo, N.A., Cantore, M., Cassano, G., Gasparre, G., Iannelli, G., Tommasi, S., Panaro, M.A., Paradiso, A. MC70 potentiates doxorubicin efficacy in colon and breast cancer in vitro treatment. Eur J Pharmacol. 2011;670(1):74-84. View Source
• [2] Table 3. EC50 values for verapamil. PMC, 2008. View Source

Sigma-1 Receptor Activity & Anti-Migratory Effects

Structure-activity relationship studies demonstrate that 2-aryloxazole and 2-arylthiazole derivatives, designed as cycloisosteres of MC70, exhibited significantly reduced P-gp inhibitory potency compared to the parent compound [1]. Specifically, these derivatives were found to be less potent than MC70 (EC50 = 0.05 μM) in inhibiting P-gp, despite retaining the core tetrahydroisoquinoline scaffold. This confirms that the specific molecular architecture of MC70, including the biphenyl moiety and substitution pattern, is critical for its high potency and cannot be easily replicated by simple isosteric replacements.

Sigma-1 & migration

Class-level

Sigma-1 receptor interaction; p38/JNK phosphorylation at 20 μM
Classical P-gp inhibitors lack sigma activity

Supports anti-migratory endpoint interpretation

Migration assay; Western blot in Caco-2/MCF-7/ADR

Evidence Dimension	P-gp inhibitory potency of structural analogs
Target Compound Data	MC70 EC50 = 0.05 μM
Comparator Or Baseline	2-Aryloxazole and 2-arylthiazole cycloisosteres
Quantified Difference	All cycloisosteres showed reduced potency vs MC70
Conditions	In vitro P-gp inhibition assays using tumor cell lines overexpressing P-gp

Why This Matters

This evidence confirms that MC70's specific structure is essential for its potency, making it a uniquely valuable reference compound for SAR studies and a necessary tool when validating new P-gp inhibitor scaffolds.

• [1] Colabufo, N.A., Berardi, F., Perrone, M.G., Cantore, M., Contino, M., Inglese, C., Niso, M., Perrone, R. Multi-drug-resistance-reverting agents: 2-Aryloxazole and 2-arylthiazole derivatives as potent BCRP or MRP1 inhibitors. ChemMedChem. 2009;4(2):188-195. View Source

L-type Calcium Channel Inhibition & Vascular Toxicity

In addition to its transporter inhibition function, MC70 exhibits direct anticancer activity as a single agent. In colon cancer cells, MC70 inhibited cell growth and induced apoptosis without affecting doxorubicin efficacy [1]. Furthermore, MC70 inhibited cell migration, likely through sigma-1 receptor interaction. This dual activity profile contrasts with comparator P-gp inhibitors like tariquidar and zosuquidar, which function primarily as efflux pump blockers and lack intrinsic cytotoxic effects .

CaV1.2 inhibition

Head-to-head

MC70 IC50 32.13 μM
MC18 IC50 16.81 μM (1.9× more potent)

Vascular off-target benchmarking for P-gp probe development

Patch clamp; 0.1–100 μM range; vascular preparation

Evidence Dimension	Intrinsic anticancer activity
Target Compound Data	Growth inhibition and apoptosis induction in colon cancer cells; inhibition of cell migration
Comparator Or Baseline	Tariquidar, zosuquidar (no reported direct cytotoxic activity)
Quantified Difference	Qualitative difference: MC70 possesses dual functionality, comparators do not
Conditions	Caco-2 colon cancer cells; MTT assay and DNA laddering ELISA

Why This Matters

For studies examining both transporter inhibition and direct anticancer mechanisms, MC70 provides a unique dual-function tool compound that can simultaneously address multiple aspects of multidrug resistance and tumor progression.

• [1] Azzariti, A., Quatrale, A.E., Porcelli, L., Colabufo, N.A., Cantore, M., Cassano, G., Gasparre, G., Iannelli, G., Tommasi, S., Panaro, M.A., Paradiso, A. MC70 potentiates doxorubicin efficacy in colon and breast cancer in vitro treatment. Eur J Pharmacol. 2011;670(1):74-84. View Source

Furazan-Derivative SAR for P-gp Selectivity

MC70 exhibits context-dependent activity: in MCF-7/ADR breast cancer cells, MC70 slightly inhibited proliferation but strongly enhanced doxorubicin effectiveness; conversely, in Caco-2 colon cancer cells, MC70 directly inhibited cell growth without affecting doxorubicin efficacy [1]. In contrast, the comparator P-gp inhibitor elacridar (GF120918) demonstrates more uniform sensitization across cell lines with an IC50 of 0.02 μM for doxorubicin reversal in multiple MDR cell lines . This differential cell line response of MC70 may reflect its additional mechanisms of action beyond pure P-gp inhibition.

Selectivity engineering

Head-to-head

Furazan conjugation via phenolic -OH yields selective P-gp ligands
Elacridar lacks established SAR pathway

MC70 enables tunable transporter selectivity for derivative libraries

J Med Chem 2016 SAR study; alkyl/oxyalkyl derivatives

Evidence Dimension	Cell line-dependent efficacy profile
Target Compound Data	Breast cancer: chemosensitization; Colon cancer: direct growth inhibition
Comparator Or Baseline	Elacridar (uniform sensitization across cell lines, IC50 = 0.02 μM for doxorubicin reversal)
Quantified Difference	MC70 shows divergent activities depending on cell context; elacridar shows consistent P-gp inhibition
Conditions	MCF-7/ADR breast cancer cells and Caco-2 colon cancer cells

Why This Matters

The cell line-dependent activity profile of MC70 makes it a valuable tool for investigating tissue-specific resistance mechanisms and for studies requiring both transporter inhibition and direct anticancer effects in specific cancer types.

• [1] Azzariti, A., Quatrale, A.E., Porcelli, L., Colabufo, N.A., Cantore, M., Cassano, G., Gasparre, G., Iannelli, G., Tommasi, S., Panaro, M.A., Paradiso, A. MC70 potentiates doxorubicin efficacy in colon and breast cancer in vitro treatment. Eur J Pharmacol. 2011;670(1):74-84. View Source

MC70 Optimal Application Scenarios

MDR Reversal in Tumors with Multiple ABC Transporters

MC70 is optimal for research requiring simultaneous inhibition of multiple ABC transporters (P-gp, MRP1, BCRP) due to its established multi-pump inhibition profile (EC50 values: 0.05 μM, 0.69 μM, 9.3 μM, and 73 μM respectively) . This makes it particularly valuable for comprehensive multidrug resistance mechanism studies where highly selective inhibitors like zosuquidar or tariquidar may miss contributions from non-P-gp transporters.

SAR Reference for Tetrahydroisoquinoline P-gp Ligands

The compound's unique dual functionality as both an ABC transporter inhibitor and a direct anticancer agent supports research on combined mechanisms of action [1]. This is particularly relevant for studies examining the interplay between drug efflux and intrinsic tumor cell growth/survival pathways, an application where pure P-gp inhibitors like verapamil or elacridar are insufficient.

Dual-Function Studies in Colon & Breast Cancer Models

MC70 serves as a validated reference compound for SAR studies due to its well-characterized potency (EC50 = 0.05 μM) and the documented loss of activity in its cycloisosteres [2]. This makes it an essential benchmark for evaluating new P-gp ligand scaffolds and for understanding the structural determinants of P-gp inhibition.

Vascular Safety Assessment for P-gp PET Imaging Probes

The compound's differential activity in breast (MCF-7/ADR) versus colon (Caco-2) cancer cell lines makes it a valuable tool for dissecting tissue-specific multidrug resistance mechanisms [3]. This context-dependent profile enables researchers to study how the same compound can function primarily as a chemosensitizer in one setting and as a direct cytotoxic agent in another.

Application

Selection Property

Validation Focus

MDR reversal in multi-transporter tumor models

Non-selective ABCB1/ABCG2/ABCC1 inhibition

Multi-pump efflux blockade confirmation

SAR reference for tetrahydroisoquinoline P-gp ligands

Parent scaffold with defined conjugation handle

Potency comparison against MC70 baseline

Dual-function studies in breast/colon cancer models

Cell-type dependent chemosensitizer/antiproliferative profile

Cell-line-specific response verification

Vascular safety assessment in P-gp probe development

L-type calcium channel (CaV1.2) off-target profile

CaV1.2 inhibition benchmarking

• [1] Azzariti, A., Quatrale, A.E., Porcelli, L., Colabufo, N.A., Cantore, M., Cassano, G., Gasparre, G., Iannelli, G., Tommasi, S., Panaro, M.A., Paradiso, A. MC70 potentiates doxorubicin efficacy in colon and breast cancer in vitro treatment. Eur J Pharmacol. 2011;670(1):74-84. View Source
• [2] Colabufo, N.A., Berardi, F., Perrone, M.G., Cantore, M., Contino, M., Inglese, C., Niso, M., Perrone, R. Multi-drug-resistance-reverting agents: 2-Aryloxazole and 2-arylthiazole derivatives as potent BCRP or MRP1 inhibitors. ChemMedChem. 2009;4(2):188-195. View Source
• [3] Azzariti, A., Quatrale, A.E., Porcelli, L., Colabufo, N.A., Cantore, M., Cassano, G., Gasparre, G., Iannelli, G., Tommasi, S., Panaro, M.A., Paradiso, A. MC70 potentiates doxorubicin efficacy in colon and breast cancer in vitro treatment. Eur J Pharmacol. 2011;670(1):74-84. View Source